2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% (2-BPMB-95) is a phenolic compound that is used in various scientific research applications. It is a white crystalline solid with a melting point of 135-137°C. The compound has a molecular weight of 253.3 g/mol and a chemical formula of C14H12O4. It is a lipophilic compound that is soluble in methanol, ethanol, and acetone.
Scientific Research Applications
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% is used in various scientific research applications. It has been used in studies of the antioxidant properties of phenolic compounds, as well as in studies of the anti-tumor activities of certain compounds. It has also been used in studies of the effects of certain drugs on the central nervous system. Additionally, it has been used in studies of the effects of certain compounds on the immune system.
Mechanism of Action
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. Additionally, it has been shown to inhibit the activity of certain transcription factors, such as NF-kB and AP-1.
Biochemical and Physiological Effects
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory, anti-cancer, and antioxidant effects. It has been shown to inhibit the growth of certain types of cancer cells, including breast cancer cells. Additionally, it has been shown to reduce inflammation in animal models of arthritis.
Advantages and Limitations for Lab Experiments
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% is a relatively safe and non-toxic compound that can be used in laboratory experiments. It is relatively stable, and can be stored for long periods of time without degradation. However, it is not very soluble in water, and may require solvents such as methanol or ethanol for use in experiments.
Future Directions
In the future, 2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% could be used in studies of the effects of certain compounds on the cardiovascular system and the nervous system. Additionally, it could be used in studies of the effects of certain compounds on the metabolism and the immune system. Furthermore, it could be used in studies of the effects of certain compounds on the skin, such as in studies of the effects of certain compounds on skin aging. Finally, it could be used in studies of the effects of certain compounds on the gut microbiome.
Synthesis Methods
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized from the reaction of 3-benzyloxybenzoic acid and 5-methoxybenzoic acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 100-110°C. The reaction is complete after about two hours. The product is then purified by recrystallization from a suitable solvent.
properties
IUPAC Name |
5-methoxy-2-(3-phenylmethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O4/c1-24-17-10-11-19(20(13-17)21(22)23)16-8-5-9-18(12-16)25-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTLVLKXOVOBYQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=CC=C2)OCC3=CC=CC=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30692230 |
Source
|
| Record name | 3'-(Benzyloxy)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30692230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Benzyloxyphenyl)-5-methoxybenzoic acid | |
CAS RN |
1261981-31-0 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 4-methoxy-3′-(phenylmethoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261981-31-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-(Benzyloxy)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30692230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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